(2E)-3-(4-methoxyphenyl)-3-oxo-2-(2-phenylhydrazin-1-ylidene)propanal

• IUPAC Name: (Z)-3-hydroxy-1-(4-methoxyphenyl)-2-phenyldiazenylprop-2-en-1-one
• InChI: InChI=1S/C16H14N2O3/c1-21-14-9-7-12(8-10-14)16(20)15(11-19)18-17-13-5-3-2-4-6-13/h2-11,19H,1H3/b15-11-,18-17?
• InChI Key: DVSAWOCVSNPHNK-QMGYSKEOSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C(=CO)N=NC2=CC=CC=C2
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C(=C/O)/N=NC2=CC=CC=C2
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

(2E)-3-(4-methoxyphenyl)-3-oxo-2-(2-phenylhydrazin-1-ylidene)propanal, commonly known as MPP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. MPP is a hydrazone derivative of a propanal compound and has been shown to possess various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Molecular Properties

• Synthesis and Pharmacological Evaluation : This compound, as part of the oxadiazolyl-2-oxoindolinylidene propane hydrazides family, has been synthesized and evaluated for anti-inflammatory and analgesic activity. Notably, derivatives like 3-[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-N'-[2-oxo-1,2-dihydro-3H-indol-3-ylidene]propane hydrazide showed promising results in analgesic properties (Kerzare et al., 2016).

• Nonlinear Optical Properties : Research on novel chalcone derivatives, including compounds like (2E)-1-(Anthracen-9-yl)-3-(4-methoxyphenyl)prop-2-en-1-one, has revealed significant nonlinear optical properties. These studies combine theoretical calculations and experimental approaches, contributing to the understanding of their potential in optical technologies (Mathew et al., 2019).

• Structure Determination and Synthesis : The synthesis of 1-(4-methoxyphenyl)-5-methyl-N’-(2-oxoindolin-3-ylidene)-1H-1,2,3-triazole-4-carbohydrazide, a related compound, has been achieved with a detailed structural ascertainment through NMR spectroscopy and single-crystal X-ray diffraction (Kariuki et al., 2022).

Biological and Medicinal Applications

• Anticonvulsant and Neurotoxicity Evaluation : Certain pyrimidine-5-carbonitrile derivatives, including 2-[2-(substituted benzylidene) hydrazinyl]-4-(4-methoxyphenyl)-6-oxo-1,6-dihydro-pyrimidine-5-carbonitrile, have been synthesized and evaluated for their anticonvulsant and neurotoxicity effects. Some compounds in this series exhibited significant anticonvulsant activity at relatively low doses (Shaquiquzzaman et al., 2012).

• Spectroscopic and Antimicrobial Studies : Investigations on 2-[3-(4-Chlorophenyl)-5-(4-(propane-2-yl) phenyl-4,5-dihydro-1H-pyrazol-1-yl]-4-(4-methoxyphenyl)-1,3-thiazol have shown antimicrobial properties. The study combined quantum chemical methods, vibrational spectral techniques, and molecular docking to explore the biological functions of the compound (Viji et al., 2020).

• Aldose Reductase Inhibitors : Methyl[4-oxo-2-(aroylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetates, including compounds with 4-methoxyphenyl, have been synthesized and evaluated as aldose reductase inhibitors. They show potential as novel drugs for treating diabetic complications (Ali et al., 2012).